Cas no 1261863-98-2 (2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile)

• Product Name: 2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile
• CAS No: 1261863-98-2
• MF: C₁₄H₈ClF₃N₂O
• MW: 312.674332618713
• CID: 4913231
• Update Time: 2025-07-20

2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile

• Inchi： 1S/C14H8ClF3N2O/c15-13-12(6-3-10(20-13)7-8-19)9-1-4-11(5-2-9)21-14(16,17)18/h1-6H,7H2
• InChI Key： BXSWUUSOZZIPKG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(CC#N)N=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 4.3
• Topological Polar Surface Area: 45.9

Additional information on 2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile

Comprehensive Overview of 2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile (CAS No. 1261863-98-2)

2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile (CAS No. 1261863-98-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a chloro substituent, a trifluoromethoxy phenyl group, and an acetonitrile moiety. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in pyridine-based compounds stems from their versatility in drug discovery and material science. Researchers are particularly intrigued by the trifluoromethoxy group's role in enhancing metabolic stability and lipophilicity, which are critical for optimizing drug-like properties. With the rise of AI-driven drug design and computational chemistry, compounds like 2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile are increasingly studied for their potential applications in targeted therapies.

One of the most searched questions in scientific forums revolves around the synthetic routes for this compound. Current methodologies often involve multi-step reactions, including palladium-catalyzed cross-coupling and nucleophilic substitution. The chloro and acetonitrile functional groups provide reactive sites for further derivatization, making this compound a cornerstone in heterocyclic chemistry. Additionally, its CAS No. 1261863-98-2 is frequently queried in chemical databases for purity and supplier information.

Environmental and regulatory considerations are also hot topics. The trifluoromethoxy moiety, while beneficial for bioactivity, raises questions about environmental persistence. However, recent advancements in green chemistry aim to address these concerns by developing sustainable synthesis protocols. This aligns with the broader industry shift toward eco-friendly intermediates and reduced carbon footprint processes.

In the context of patent landscapes, 2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile has been cited in several applications related to crop protection and pharmaceutical formulations. Its structural motifs are often leveraged to design inhibitors for enzymes or receptors, a trend reflected in the surge of precision agriculture and personalized medicine research. Analysts predict that demand for such intermediates will grow as high-throughput screening technologies become more accessible.

From a commercial perspective, suppliers and distributors emphasize the importance of batch-to-batch consistency and analytical validation for CAS No. 1261863-98-2. Quality control protocols, including HPLC and NMR analysis, are critical to ensure compliance with industry standards. This is particularly relevant for buyers seeking GMP-grade materials for preclinical studies.

In summary, 2-Chloro-3-(4-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with evolving regulatory and environmental frameworks, position it as a compound of enduring relevance. As research continues to unlock its potential, this molecule is poised to play a pivotal role in advancing life sciences and material engineering.